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Compound of Interest

Compound Name:
5-(Acetylamino)-2-chlorobenzoic

acid

Cat. No.: B079557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-(Acetylamino)-2-chlorobenzoic acid, also known as 5-acetamido-2-chlorobenzoic acid, is a

chemical intermediate with applications in various fields of chemical synthesis.[1] This

document provides a concise technical overview of its known properties and applications,

based on currently available data. It is intended for research and development purposes only

and is not for diagnostic or therapeutic use.[2][3][4]

Chemical and Physical Properties
Quantitative data for 5-(Acetylamino)-2-chlorobenzoic acid is summarized in the table below.

It is important to note that some of these values are calculated and may vary depending on the

specific lot and analytical method.
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Property Value Source

CAS Number 719282-11-8 [2][3]

Molecular Formula C₉H₈ClNO₃ [2][3]

Molecular Weight 213.62 g/mol [2][3]

Density (calculated) 1.453 g/cm³ [5]

Boiling Point (calculated) 453.034 °C at 760 mmHg [5]

Flash Point (calculated) 227.787 °C [5]

Refractive Index (calculated) 1.631 [5]

Applications in Synthesis
5-(Acetylamino)-2-chlorobenzoic acid is primarily utilized as a building block in the synthesis

of more complex molecules.[1][6] Its chemical structure, featuring a carboxylic acid, a chloro

substituent, and an acetylamino group, allows for a variety of chemical transformations.

Key Application Areas:

Pharmaceutical Intermediates: It serves as a key starting material in the development of new

pharmaceutical agents.[1][6] While specific drug candidates are not widely reported in the

public domain, its structural motifs are relevant to the synthesis of anti-inflammatory and

analgesic compounds.[6]

Dye and Agrochemical Production: The compound is also used as an intermediate in the

manufacturing of dyes and agrochemicals.[1]

The general workflow for its use as a synthetic intermediate is depicted below.
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Figure 1: General synthetic workflow utilizing 5-(Acetylamino)-2-chlorobenzoic acid.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis or specific reactions of 5-
(Acetylamino)-2-chlorobenzoic acid are not readily available in the public domain.

Researchers should refer to general organic chemistry methodologies for reactions involving

benzoic acids, anilines (after deprotection), and aryl chlorides. Standard laboratory safety

precautions should be followed when handling this compound.

Biological Activity and Signaling Pathways
There is currently no specific, publicly available research detailing the biological activity or

mechanism of action of 5-(Acetylamino)-2-chlorobenzoic acid itself. Studies on structurally

related compounds, such as other chlorobenzoic acid derivatives, suggest a wide range of

potential biological effects, but these cannot be directly extrapolated to the title compound.[7][8]

As such, no signaling pathway diagrams can be provided for this specific molecule at this time.

Safety and Handling
This compound is intended for research use only. A comprehensive safety data sheet (SDS)

should be consulted before handling. Standard laboratory personal protective equipment,
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including gloves, safety glasses, and a lab coat, should be worn. Storage conditions are

recommended between 0 and 8 °C.[1]

Conclusion
5-(Acetylamino)-2-chlorobenzoic acid is a valuable chemical intermediate for synthetic

applications in the pharmaceutical, dye, and agrochemical industries. While detailed biological

and experimental data are limited, its chemical structure provides a versatile platform for the

development of novel compounds. Further research is required to fully elucidate its potential

applications and biological significance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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